Cas no 1365627-89-9 (2-Chloro-N-[1-[2-(4-ethylpiperazin-1-yl)-5-fluorophenyl]ethyl]pyridine-4-carboxamide)

• Product Name: 2-Chloro-N-[1-[2-(4-ethylpiperazin-1-yl)-5-fluorophenyl]ethyl]pyridine-4-carboxamide
• CAS No: 1365627-89-9
• MF: C₂₀H₂₄ClFN₄O
• MW: 390.882166862488
• CID: 6092212
• PubChem ID: 60211508
• Update Time: 2025-11-05

2-Chloro-N-[1-[2-(4-ethylpiperazin-1-yl)-5-fluorophenyl]ethyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26603010
• 1365627-89-9
• AKOS008152209
• 2-Chloro-N-[1-[2-(4-ethylpiperazin-1-yl)-5-fluorophenyl]ethyl]pyridine-4-carboxamide
• 2-CHLORO-N-{1-[2-(4-ETHYLPIPERAZIN-1-YL)-5-FLUOROPHENYL]ETHYL}PYRIDINE-4-CARBOXAMIDE
• Z978894684

• Inchi： 1S/C20H24ClFN4O/c1-3-25-8-10-26(11-9-25)18-5-4-16(22)13-17(18)14(2)24-20(27)15-6-7-23-19(21)12-15/h4-7,12-14H,3,8-11H2,1-2H3,(H,24,27)
• InChI Key： MZJKZBGUVUYZLZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC(C)C1=CC(=CC=C1N1CCN(CC)CC1)F)=O

Computed Properties

• Exact Mass: 390.1622673g/mol
• Monoisotopic Mass: 390.1622673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-Chloro-N-[1-[2-(4-ethylpiperazin-1-yl)-5-fluorophenyl]ethyl]pyridine-4-carboxamide

2-Chloro-N-[1-[2-(4-Ethylpiperazin-1-yl)-5-fluorophenyl]ethyl]pyridine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1365627-89-9, known as 2-Chloro-N-[1-[2-(4-Ethylpiperazin-1-yl)-5-fluorophenyl]ethyl]pyridine-4-carboxamide, is a complex organic molecule with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and potential applications in the pharmaceutical industry.

The chemical structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at the 2-position and a carboxamide group at the 4-position. The carboxamide group is further connected to an ethyl chain, which is linked to a fluorophenyl ring. This fluorophenyl ring is substituted with a piperazine moiety, which itself is ethylated at the 4-position. The combination of these structural elements contributes to the compound's unique physicochemical properties and biological activity.

Recent studies have highlighted the synthesis of this compound through a multi-step process involving nucleophilic substitution, coupling reactions, and ring-closing techniques. The synthesis pathway demonstrates the importance of precise control over reaction conditions to achieve high yields and purity. Researchers have also explored alternative synthetic routes to optimize the production process, making it more cost-effective and scalable for industrial applications.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo models. It has shown potent activity against various targets, including enzymes, receptors, and signaling pathways implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated its ability to inhibit key enzymes involved in tumor progression, making it a promising candidate for anticancer therapy.

In terms of biological activity, this compound exhibits selectivity towards specific cellular pathways, reducing off-target effects and enhancing its therapeutic potential. Preclinical studies have also revealed favorable pharmacokinetic profiles, including good absorption, moderate distribution, and controlled elimination. These properties are crucial for ensuring that the compound can be administered effectively in clinical settings.

One of the most exciting developments involving this compound is its potential application in targeted drug delivery systems. Researchers are exploring the use of this molecule as a payload in nanotechnology-based delivery platforms, which could enhance its efficacy while minimizing systemic toxicity. Additionally, its structural versatility makes it a valuable tool for medicinal chemists seeking to design novel drugs with improved therapeutic indices.

Looking ahead, the future prospects for this compound are highly promising. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases, with early results showing encouraging outcomes. Collaborative efforts between academia and industry are also paving the way for further innovation in its development and application.

In conclusion, 2-Chloro-N-[1-[2-(4-Ethylpiperazin-1-yl)-5-fluorophenyl]ethyl]pyridine-4-carboxamide (CAS No. 1365627-89-9) represents a significant advancement in medicinal chemistry. Its unique structure, robust synthesis methods, and diverse biological activities position it as a leading candidate for developing next-generation therapeutics. As research continues to unfold, this compound holds immense potential for revolutionizing the treatment of various diseases worldwide.